Cas no 2095464-28-9 (Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate)

• Product Name: Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• CAS No: 2095464-28-9
• MF: C₁₉H₂₅BFNO₄
• MW: 361.2155
• MDL: MFCD30829985
• CID: 4740509
• PubChem ID: 137948365
• Update Time: 2026-02-25

Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 5-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-1-CARBOXYLATE
• Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• t-Butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• TERT-BUTYL5-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-1-CARBOXYLATE
• CS-0369144
• 2095464-28-9
• MFCD30829985
• AS-78133
• DB-405611
• SY260933
• 1-Boc-5-fluoro-1H-indole-3-boronic Acid Pinacol Ester

• MDL： MFCD30829985
• Inchi： 1S/C19H25BFNO4/c1-17(2,3)24-16(23)22-11-14(13-10-12(21)8-9-15(13)22)20-25-18(4,5)19(6,7)26-20/h8-11H,1-7H3
• InChI Key： WJPUUSBACLODRF-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C2=C(C=1[H])C(B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)=C([H])N2C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 361.1860666 g/mol
• Monoisotopic Mass: 361.1860666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Molecular Weight: 361.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 457.4±48.0 °C at 760 mmHg
• Flash Point: 230.4±29.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate

Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate and Its Significance in Modern Chemical Biology

Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate, with the CAS number 2095464-28-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in drug discovery and molecular synthesis. The presence of a fluoro substituent and a boronic ester moiety makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures.

The borylated indole derivative is particularly noteworthy due to its role in the development of novel therapeutic agents. Indole scaffolds are ubiquitous in bioactive molecules, and modifications at the 3-position with a boronic ester group facilitate efficient Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern synthetic chemistry, enabling the rapid assembly of biaryl systems that are prevalent in many pharmacologically active compounds. The fluoro substituent at the 5-position of the indole ring further enhances the compound's utility by influencing its electronic properties and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on harnessing fluorinated heterocycles for medicinal applications. The fluorine atom's ability to modulate lipophilicity, metabolic clearance, and binding affinity has made it an indispensable tool in drug development. The incorporation of fluorine into indole derivatives has been shown to improve pharmacokinetic profiles and enhance binding interactions with biological targets. For instance, studies have demonstrated that fluorinated indoles exhibit enhanced binding to certain enzymes and receptors compared to their non-fluorinated counterparts.

The tert-butyl ester functionality in this compound serves multiple purposes. It not only provides a handle for further functionalization but also stabilizes the carboxylic acid group during synthetic transformations. Tert-butyl esters are commonly employed in organic synthesis due to their stability under various reaction conditions and their ease of removal via hydrolysis or transesterification. This makes Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate an invaluable building block for constructing more complex molecules.

The boronic ester component is particularly significant as it facilitates cross-coupling reactions with aryl halides or pseudohalides. These reactions are widely used in the synthesis of biaryl compounds, which are essential motifs in many drugs and natural products. The use of pinacol boronates or triisopropylsilyl boronates is common practice due to their stability and reactivity profile. The tetramethyl-substituted dioxaborolane moiety enhances the compound's solubility and reactivity in cross-coupling reactions, making it a preferred choice for synthetic chemists.

Recent advances in synthetic methodologies have further highlighted the importance of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been optimized to achieve higher yields and selectivity under milder conditions. These improvements have made it possible to construct complex molecular architectures more efficiently than ever before. Additionally, the development of novel ligands and catalysts has expanded the scope of these reactions, allowing for the introduction of diverse functional groups into target molecules.

The pharmaceutical industry has also benefited from these advancements. Many new drugs on the market today contain biaryl structures that were synthesized using cross-coupling reactions. The ability to efficiently construct these structures has accelerated drug discovery pipelines and led to the development of more effective therapeutics. Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate is a prime example of how advances in synthetic chemistry can impact drug development.

In conclusion, Tert-butyl 5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate (CAS no 2095464-28-9) is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent intermediate for constructing complex molecules via cross-coupling reactions. The presence of both fluoro and boronic ester functionalities enhances its utility in drug discovery by modulating electronic properties and facilitating efficient synthetic transformations. As research continues to uncover new applications for this compound and related derivatives，its importance is likely to grow further。